Cas no 15421-51-9 (D-myo-Inositol,1-(dihydrogen phosphate))

• Product Name: D-myo-Inositol,1-(dihydrogen phosphate)
• CAS No: 15421-51-9
• MF: C₆H₁₃O₉P
• MW: 260.135783910751
• CID: 181038
• PubChem ID: 107737
• Update Time: 2025-04-19

D-myo-Inositol,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1-(dihydrogen phosphate)
• [(2R,3S,5R,6R)-2,3,4,5,6-pentahydroxycyclohexyl] dihydrogen phosphate
• [(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphonic acid
• (1R,2R,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxycyclohexyl dihydrogen phosphate
• (1S,2R,3R,4S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl dihydrogen phosphate
• (2R,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl dihydrogen phosphate
• inositol 1-phosphate
• Inositol phosphate
• Inositol 1-monophosphate
• myo-Inositol, 1-(dihydrogen phosphate)
• Epitope ID:144997
• D-myo-Inositol 1-dihydrogenphosphate
• (+/-)-MYO-INOSITOL-1-PHOSPHATE
• myo-inositol 1-phosphate
• SCHEMBL235876
• [(2R,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] dihydrogen phosphate
• 5G9I890092
• Ins(1)P
• Q27078074
• D-myo-Inositol, 1-(dihydrogen phosphate)
• INOSITOL MONOPHOSPHATE [MI]
• Myoinositol 3-phosphate
• 15421-51-9
• myo-Inositol-1-phosphate
• GTPL5203
• 1-(dihydrogen phosphate) DL-myo-Inositol
• D-Myo-Inositol-1-Phosphate
• SCHEMBL1027166
• Ins1P
• 2831-74-5
• 573-35-3
• 1D-myo-Inositol 1-monophosphate
• D-myo-Inositol 1-phosphate
• UNII-5G9I890092
• CHEBI:18297
• NS00122270
• Myoinositol 1-phosphate
• BDBM50191323
• CHEMBL3959608
• myo-inositol 1-monophosphate
• DTXSID001315105
• I1P
• INOSITOL MONOPHOSPHATE
• DL-myo-Inositol 1-phosphate
• 1D-myo-inositol 1-phosphate
• D-myo-Inositol, 3-(dihydrogen phosphate)
• C01177
• 1-(dihydrogen phosphate) myo-Inositol
• 1,2,3,4,5,6-cyclohexanehexol, 1-(dihydrogen phosphate), (1alpha,2alpha,3alpha,4beta,5alpha,6beta)-
• (1S,2R,3R,4S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl phosphate
• L-myo-Inositol 1-phosphate
• 1D-myo-inositol 4-phosphate
• 1D-myo-Inositol 3-phosphate
• 1D-myo-inositol 4-phosphate dianion
• Inositol 3-phosphate
• 1D-myo-Inositol 4-monophosphate
• 1L-myo-Inositol 1-phosphate
• (1S,2R,3S,4S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl phosphate
• D-myo-Inositol 4-phosphate
• 1D-myo-inositol 1-phosphate(2-)
• 1D-myo-inositol 3-phosphate(2-)
• 1D-myo-inositol 1-phosphate dianion
• 1D-myo-Inositol 3-monophosphate
• 1L-myo-inositol 1-phosphate(2-)
• D-myo-Inositol 3-phosphate
• D-myo-Inositol 3-monophosphate

• Inchi： 1S/C6H13O9P/c7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14/h1-11H,(H2,12,13,14)/t1?,2-,3+,4-,5-,6?/m1/s1
• InChI Key： INAPMGSXUVUWAF-GCVPSNMTSA-N
• SMILES： P(=O)(O)(O)OC1[C@@H]([C@@H](C([C@@H]([C@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 260.03
• Monoisotopic Mass: 260.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168A^2
• XLogP3: -4.8

Experimental Properties

• Density: 2.027g/cm3
• Boiling Point: 517.442ºC at 760 mmHg
• Flash Point: 266.74ºC
• Refractive Index: 1.651

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Inositol phosphates